1-Cyclopropylbut-3-en-1-one
Overview
Description
1-Cyclopropylbut-3-en-1-one is an organic compound with the molecular formula C7H10O. It is a cyclic enone that is widely used in scientific research due to its unique properties. The compound is known for its ability to undergo a variety of chemical reactions, making it a valuable tool for synthetic chemists. In
Mechanism of Action
The mechanism of action of 1-Cyclopropylbut-3-en-1-one is not fully understood. However, it is known to undergo a variety of chemical reactions, such as nucleophilic addition, Michael addition, and Diels-Alder reactions. These reactions allow the compound to be used in a wide range of scientific research applications.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is known to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may have implications for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Cyclopropylbut-3-en-1-one in lab experiments is its ability to undergo a variety of chemical reactions. This allows researchers to use the compound in a wide range of applications. Additionally, the synthesis of this compound is relatively simple and yields high purity products.
However, there are also some limitations to using this compound in lab experiments. The compound is highly reactive and can be difficult to handle. Additionally, there is limited information available on the safety of the compound, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 1-Cyclopropylbut-3-en-1-one. One possible direction is the development of new synthetic methodologies for the compound. This could involve the use of new catalysts or reaction conditions to improve yields and purity.
Another possible direction is the investigation of the compound's potential for the treatment of neurological disorders. The inhibition of acetylcholinesterase suggests that this compound may have therapeutic potential in the treatment of conditions such as Alzheimer's disease.
Finally, there is potential for the use of this compound in the development of new drugs and pharmaceuticals. The compound's unique properties make it a valuable tool for synthetic chemists, and it may be possible to develop new drugs based on its structure and reactivity.
Conclusion:
In conclusion, this compound is a valuable compound for scientific research due to its unique properties. The compound is widely used in organic chemistry reactions, and has potential for the development of new drugs and pharmaceuticals. While there is limited information available on the compound's biochemical and physiological effects, its inhibition of acetylcholinesterase suggests that it may have therapeutic potential in the treatment of neurological disorders. Future research on this compound may involve the development of new synthetic methodologies, investigation of its potential for the treatment of neurological disorders, and the development of new drugs and pharmaceuticals.
Scientific Research Applications
1-Cyclopropylbut-3-en-1-one has a wide range of scientific research applications. It is commonly used as a starting material for the synthesis of various organic compounds. The compound is also used as a reagent in organic chemistry reactions, such as the Michael addition and the Diels-Alder reaction. Additionally, this compound is used in the development of new drugs and pharmaceuticals.
properties
IUPAC Name |
1-cyclopropylbut-3-en-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O/c1-2-3-7(8)6-4-5-6/h2,6H,1,3-5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKYSKDBRKRCIPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC(=O)C1CC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90466414 |
Source
|
| Record name | 1-cyclopropylbut-3-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90466414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
321870-39-7 |
Source
|
| Record name | 1-cyclopropylbut-3-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90466414 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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